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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methylacetanilide, a key
organic compound with applications in chemical synthesis and pharmaceutical development.
This document details its chemical identity, physicochemical properties, and a detailed
experimental protocol for its synthesis.

Chemical Structure and IUPAC Name

N-Methylacetanilide is an aromatic compound and a derivative of acetanilide. Structurally, it
consists of an acetamide group where the nitrogen atom is bonded to both a methyl group and
a phenyl group.

The definitive IUPAC name for this compound is N-methyl-N-phenylacetamide.[1] It is also
commonly known by several synonyms, including N-Methylacetanilide, acetomethylanilide,
and the former trade name Exalgin.[2]

Key Structural Identifiers:
e CAS Number: 579-10-2[2]

e Molecular Formula: CoH11NOJ[2]
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e SMILES: CC(=O)N(C)clcccccl

e InChl Key: LMTGCJANOQOGPI-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data

The quantitative properties of N-Methylacetanilide are crucial for its application in
experimental research and industrial processes. The following table summarizes its key
physicochemical data.

Property Value Reference(s)
Molecular Weight 149.19 g/mol [2]
White to off-white crystalline
Appearance _ [3]
solid
Melting Point 102-104 °C [2]
Boiling Point 253 °C at 712 mmHg [2]

Soluble in boiling water,

B alcohol, chloroform, and ether.
Solubility ) ] [2]
One gram dissolves in 60 ml of

cold water.
pKa 0.54 (Predicted) [3]
Density 1.0036 g/cm3
Refractive Index 1.5760

Experimental Protocol: Synthesis of N-
Methylacetanilide

The most common and straightforward method for the laboratory preparation of N-
Methylacetanilide is through the N-acetylation of N-methylaniline using acetic anhydride.[2]
The following protocol is adapted from the well-established procedure for the acetylation of
aniline.[4]
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Reaction:

CsHsNH(CHs) + (CH3C0O)20 — CsHsN(CH3)COCHSs + CHsCOOH
(N-methylaniline + Acetic Anhydride — N-Methylacetanilide + Acetic Acid)
Materials and Reagents:

e N-methylaniline (MW: 107.15 g/mol )

e Acetic anhydride (MW: 102.09 g/mol )

o Concentrated Hydrochloric Acid (HCI)

e Sodium Acetate (CH3COONa)

o Deionized Water

« Ethanol (95%) for recrystallization

o Standard laboratory glassware (beakers, Erlenmeyer flask, Buichner funnel)
e Stirring apparatus

* Ice bath

Detailed Methodology:

o Preparation of N-methylaniline Hydrochloride Solution: In a 250 mL Erlenmeyer flask, add
5.0 g (approx. 46.7 mmol) of N-methylaniline. To this, add 100 mL of deionized water. The N-
methylaniline will be sparingly soluble.

e While stirring, slowly add 4.0 mL of concentrated hydrochloric acid to the mixture. This will
form the water-soluble N-methylaniline hydrochloride salt. Stir until the oil phase of N-
methylaniline has completely dissolved.

» Acetylation Reaction: In a separate beaker, measure out 5.5 mL (approx. 58.2 mmol) of
acetic anhydride.
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 In another beaker, prepare a solution of 7.5 g of sodium acetate in 20 mL of deionized water.

o Add the measured acetic anhydride to the stirred N-methylaniline hydrochloride solution.
Immediately following this addition, pour in the sodium acetate solution.

» A white precipitate of N-Methylacetanilide should form rapidly. Continue stirring the mixture
for 10-15 minutes to ensure the reaction goes to completion.

¢ |solation of the Crude Product: Cool the reaction flask in an ice bath for at least 20 minutes
to maximize precipitation.

e Collect the solid crude product by vacuum filtration using a Buchner funnel. Wash the
crystals with a small amount of cold deionized water to remove any remaining salts and
impurities.

 Purification by Recrystallization: Transfer the crude N-Methylacetanilide to a beaker. Add a
minimal amount of hot 95% ethanol to dissolve the solid. If necessary, a small amount of hot
water can be added to aid dissolution.

 Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
induce crystallization.

o Collect the purified crystals by vacuum filtration and allow them to air dry completely.

» Characterization: The final product can be characterized by its melting point (expected: 102-
104 °C) and spectroscopic methods such as IR and NMR spectroscopy.[4]

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the laboratory synthesis of N-
Methylacetanilide.

Caption: Workflow for the synthesis of N-Methylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to N-Methylacetanilide:
Chemical Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b189316#n-methylacetanilide-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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